(E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide

Specification

• Molecular Formula: C15H24O2S
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 2-[(2E)-3,7-dimethylocta-2,6-dienyl]-3-methyl-2,5-dihydrothiophene 1,1-dioxide
• Standard InChI: InChI=1S/C15H24O2S/c1-12(2)6-5-7-13(3)8-9-15-14(4)10-11-18(15,16)17/h6,8,10,15H,5,7,9,11H2,1-4H3/b13-8+
• Standard InChI Key: RONBRCFGNCVGHQ-MDWZMJQESA-N
• Isomeric SMILES: CC1=CCS(=O)(=O)C1C/C=C(\C)/CCC=C(C)C
• Canonical SMILES: CC1=CCS(=O)(=O)C1CC=C(C)CCC=C(C)C

Introduction

(E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide is a complex organic compound featuring a thiophene ring structure with a dimethylated octadienyl side chain. This compound is characterized by its unique combination of a sulfur-containing five-membered ring and dual oxo functionalities, which enhance its reactivity and potential biological activity.

Synthesis and Preparation

The synthesis of (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide involves several steps that typically require the use of specific reagents and conditions. Although detailed synthesis protocols are not widely documented, compounds with similar structures often involve reactions that introduce the 1,1-dioxide functionality through oxidation of the thiophene ring.

Biological Activity and Potential Applications

While specific biological activities of (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide are not extensively documented, compounds with thiophene structures often exhibit significant biological activities. These can include antimicrobial, antifungal, and anticancer properties, depending on the specific substituents and functional groups present.

Compound	Structure	Notable Features
2-Methylthiophene	Simple thiophene derivative	Used in organic synthesis
3-Methylthiophene	Exhibits similar reactivity	Used as a building block in pharmaceuticals
4-Methylthiophenol	Contains a phenolic group	Known for antioxidant properties

Uses and Related Compounds

(E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide is an intermediate in the synthesis of α-Farnesene, which acts as an alarm pheromone in termites and a food attractant for certain pests. α-Farnesene is also a major component of the scent of gardenia flowers.